Cas no 943153-51-3 (5-bromo-6-methoxypyridine-3-carbonitrile)

5-bromo-6-methoxypyridine-3-carbonitrile structure

943153-51-3 structure

Product Name:5-bromo-6-methoxypyridine-3-carbonitrile

CAS No:943153-51-3

MF:C₇H₅BrN₂O

MW:213.031400442123

MDL:MFCD11977457

CID:797055

PubChem ID:53415068

Update Time:2024-10-25

5-bromo-6-methoxypyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-6-methoxynicotinonitrile
- 3-Pyridinecarbonitrile,5-bromo-6-methoxy-
- 5-bromo-6-methoxypyridine-3-carbonitrile
- 5-Bromo-6-methoxy-3-pyridinecarbonitrile (ACI)
- 5-Bromo-6-methoxy-nicotinonitrile
- MFCD11977457
- EN300-175876
- A1-53455
- CS-0100909
- SB40121
- 943153-51-3
- SCHEMBL2006752
- F93374
- DTXSID40696941
- HVBZVEOIYBWRPE-UHFFFAOYSA-N
- 3-Pyridinecarbonitrile, 5-bromo-6-methoxy-
- MDL： MFCD11977457
- Inchi： 1S/C7H5BrN2O/c1-11-7-6(8)2-5(3-9)4-10-7/h2,4H,1H3
- InChI Key： HVBZVEOIYBWRPE-UHFFFAOYSA-N
- SMILES： N#CC1C=C(Br)C(OC)=NC=1

Computed Properties

Exact Mass: 211.959
Monoisotopic Mass: 211.959
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.9A^2
XLogP3: 1.6

Experimental Properties

Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 261.5±35.0 ºC (760 Torr),
Flash Point: 112.0±25.9 ºC,
Solubility: Slightly soluble (1.7 g/l) (25 º C),

5-bromo-6-methoxypyridine-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029013660-250mg	5-Bromo-6-methoxynicotinonitrile	943153-51-3	95%	250mg	$989.80	2023-08-31
Alichem	A029013660-1g	5-Bromo-6-methoxynicotinonitrile	943153-51-3	95%	1g	$3155.55	2023-08-31
Chemenu	CM177627-1g	5-bromo-6-methoxynicotinonitrile	943153-51-3	95%	1g	$549	2022-06-09
abcr	AB538006-100 mg	5-Bromo-6-methoxy-nicotinonitrile; .	943153-51-3		100MG	€311.30	2023-04-14
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TRC	B429260-10mg	5-bromo-6-methoxypyridine-3-carbonitrile	943153-51-3		10mg	$ 50.00	2022-06-07
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TRC	B429260-100mg	5-bromo-6-methoxypyridine-3-carbonitrile	943153-51-3		100mg	$ 250.00	2022-06-07
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5-bromo-6-methoxypyridine-3-carbonitrile Production Method

Production Method 1

15871-85-9

943153-51-3

Reaction Conditions

1.1 Reagents: Acetic acid , Sodium acetate , Bromine ; rt; 48 h, 80 °C

Reference

: Preparation of pyridinesulfonamides as GCN2 modulating compounds and uses thereof

, World Intellectual Property Organization, , ,

Production Method 2

15871-85-9

943153-51-3

Reaction Conditions

1.1 Reagents: Sodium acetate , Bromine Solvents: Acetic acid ; 18 h, 80 °C

Reference

: Preparation of cyclobutenedione derivatives for treatment of diseases mediated by activation of the CXCR-2 receptor

, World Intellectual Property Organization, , ,

Production Method 3

15871-85-9

943153-51-3

Reaction Conditions

1.1 Reagents: Sodium acetate , Bromine Solvents: Acetic acid ; rt → 80 °C; 48 h, 80 °C
1.2 Reagents: Water

Reference

: Compounds with medicinal effects due to interaction with the glucocorticoid receptor

, World Intellectual Property Organization, , ,

Production Method 4

15871-85-9

943153-51-3

Reaction Conditions

1.1 Reagents: Acetic acid , Sodium acetate , Bromine ; rt; 48 h, 80 °C; 80 °C → rt
1.2 Solvents: Water ; cooled

Reference

: Preparation of N-Heteroarylphenyl sulfonamides as GCN2 modulators and uses thereof

, World Intellectual Property Organization, , ,

Production Method 5

15871-85-9

943153-51-3

Reaction Conditions

1.1 Reagents: Sodium acetate , Bromine Solvents: Acetic acid ; 48 h, rt → 80 °C

Reference

: Preparation of functionalized nicotineamides, benzamides and related amides as ROR-γ inhibitors for the treatment of ROR-γ-mediated diseases

, World Intellectual Property Organization, , ,

Production Method 6

71702-01-7

943153-51-3

Reaction Conditions

1.1 Solvents: Methanol ; overnight, 80 °C

Reference

: Preparation of (aza)indazolyl-aryl sulfonamide and related compounds for inhibiting GCN2 activity

, World Intellectual Property Organization, , ,